Cas no 95630-77-6 (ethyl (1S,2S,3R,4R)-3-aminobicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: ethyl (1S,2S,3R,4R)-3-aminobicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 95630-77-6
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 1986308
• PubChem ID: 2724644
• Update Time: 2025-04-21

ethyl (1S,2S,3R,4R)-3-aminobicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• DIENDO-3-AMINO-BICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID ETHYL ESTER
• ethyl (1S,2S,3R,4R)-3-aminobicyclo[2.2.1]heptane-2-carboxylate
• bicyclo[2.2.1]heptane-2-carboxylic acid, 3-amino-, ethyl ester, (1S,2S,3R,4R)-
• 95630-77-6
• EN300-883083
• 105786-35-4
• AKOS009157667
• ethyl 3-aminobicyclo[2.2.1]heptane-2-carboxylate
• 684269-28-1
• SCHEMBL3351227
• diexo-3-Amino-bicyclo[2.2.1]heptane-2-carboxylic acid ethyl ester
• AB49824
• 3-amino-bicyclo[2.2.1]heptane-2-carboxylic acid ethyl ester
• UIFFSCXLBNDAFP-UHFFFAOYSA-N

• Inchi： 1S/C10H17NO2/c1-2-13-10(12)8-6-3-4-7(5-6)9(8)11/h6-9H,2-5,11H2,1H3
• InChI Key： UIFFSCXLBNDAFP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C2CCC1C2)N)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų